Cas no 2306247-75-4 (benzyl (3R)-3-((tert-butoxycarbonyl)amino)-4,4-difluorocyclohexane-1-carboxylate)

• Product Name: benzyl (3R)-3-((tert-butoxycarbonyl)amino)-4,4-difluorocyclohexane-1-carboxylate
• CAS No: 2306247-75-4
• MF: C₁₈H₂₄F₂N₂O₄
• MW: 370.390972137451
• CID: 5303818
• Update Time: 2025-06-14

benzyl (3R)-3-((tert-butoxycarbonyl)amino)-4,4-difluorocyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (R)-1-((benzyloxy)carbonyl)-4,4-difluoropiperidin-3-ylcarbamate
• benzyl (3R)-3-((tert-butoxycarbonyl)amino)-4,4-difluorocyclohexane-1-carboxylate

• Inchi： 1S/C18H24F2N2O4/c1-17(2,3)26-15(23)21-14-11-22(10-9-18(14,19)20)16(24)25-12-13-7-5-4-6-8-13/h4-8,14H,9-12H2,1-3H3,(H,21,23)/t14-/m1/s1
• InChI Key： ITVYMJJFFAVSNU-CQSZACIVSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCC(F)(F)[C@H](NC(OC(C)(C)C)=O)C1

Additional information on benzyl (3R)-3-((tert-butoxycarbonyl)amino)-4,4-difluorocyclohexane-1-carboxylate

Recent Advances in the Synthesis and Applications of Benzyl (3R)-3-((tert-butoxycarbonyl)amino)-4,4-difluorocyclohexane-1-carboxylate (CAS: 2306247-75-4)

The compound benzyl (3R)-3-((tert-butoxycarbonyl)amino)-4,4-difluorocyclohexane-1-carboxylate (CAS: 2306247-75-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral cyclohexane derivative, characterized by its difluorinated backbone and tert-butoxycarbonyl (Boc) protected amine, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in the development of novel therapeutics, particularly in the areas of protease inhibitors and fluorinated drug candidates.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of this compound via a stereoselective route, leveraging palladium-catalyzed hydrogenation and enzymatic resolution to achieve high enantiomeric purity (>99% ee). The researchers emphasized the compound's role as a key building block for the preparation of fluorinated peptidomimetics, which exhibit enhanced metabolic stability and binding affinity compared to their non-fluorinated counterparts. The study also reported the successful incorporation of this intermediate into a series of potent cathepsin K inhibitors, showcasing its utility in osteoporosis drug discovery.

Further investigations into the physicochemical properties of benzyl (3R)-3-((tert-butoxycarbonyl)amino)-4,4-difluorocyclohexane-1-carboxylate have revealed interesting conformational dynamics. Nuclear magnetic resonance (NMR) and X-ray crystallography data indicate that the difluorination at the 4-position induces a chair conformation with axial orientation of the carboxylate moiety, a feature that significantly influences its reactivity in subsequent derivatization steps. This structural insight has been instrumental in optimizing reaction conditions for scale-up production, as reported in a recent Organic Process Research & Development publication.

The pharmaceutical industry has shown growing interest in this compound, with several patent applications filed in 2023-2024 describing its use in the synthesis of Janus kinase (JAK) inhibitors and G protein-coupled receptor (GPCR) modulators. Notably, one application highlights the compound's conversion to a novel class of difluorinated prostaglandin analogs with improved pharmacokinetic profiles. These developments underscore the compound's importance as a strategic intermediate in modern drug discovery pipelines.

From a safety and handling perspective, recent material safety data sheet (MSDS) updates indicate that benzyl (3R)-3-((tert-butoxycarbonyl)amino)-4,4-difluorocyclohexane-1-carboxylate requires standard precautions for organofluorine compounds, including the use of personal protective equipment and adequate ventilation. Stability studies suggest that the compound remains stable for at least 12 months when stored under inert atmosphere at -20°C, making it practical for long-term research applications.

Looking forward, the unique stereoelectronic properties of this difluorinated building block continue to inspire innovative applications. Current research directions include its incorporation into mRNA delivery systems, where the fluorinated cyclohexane moiety may enhance lipid nanoparticle stability, and its use in the development of fluorine-18 labeled PET tracers for diagnostic imaging. These emerging applications position CAS: 2306247-75-4 as a compound of sustained interest in both academic and industrial research settings.